Cas no 1849592-70-6 (6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione)

• Product Name: 6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione
• CAS No: 1849592-70-6
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 4629495
• PubChem ID: 118598749
• Update Time: 2025-10-21

6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione Chemical and Physical Properties

Names and Identifiers

• 6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione
• D73126
• A934887
• 6'-Bromo-8'-methyl-2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione
• starbld0015468
• 1849592-70-6
• CS-0059011
• 2-[3-(6-[1,1'-Biphenyl]-4-yl-4-dibenzothienyl)phenyl]-4,6-diphenyl-1,3,5-triazine
• 6'-Bromo-8'-methylspiro[cyclohexane-1,3'(2'H)-imidazo[1,5-a]pyridine]-1',5'-dione
• 6-bromo-8-methylspiro[2H-imidazo[1,5-a]pyridine-3,1'-cyclohexane]-1,5-dione
• 1858287-38-3
• WS-03082
• SCHEMBL17362618
• DB-428375
• DB-422726

• Inchi： 1S/C13H15BrN2O2/c1-8-7-9(14)12(18)16-10(8)11(17)15-13(16)5-3-2-4-6-13/h7H,2-6H2,1H3,(H,15,17)
• InChI Key： VYTTWWANZUYOKU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C2C(NC3(CCCCC3)N2C1=O)=O

Computed Properties

• Exact Mass: 310.03169g/mol
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione

6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione: A Promising Scaffold for Targeted Therapeutic Development

6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione is a synthetic compound with a unique molecular architecture that has garnered significant attention in the field of biomedical research. Its CAS number 1849592-70-6 represents a critical identifier for this molecule, enabling precise referencing in scientific literature. The compound's structural complexity, characterized by a spirocyclic linkage between a cyclohexane ring and an imidazo[1,5-a]pyridine ring, positions it as a potential candidate for drug discovery and targeted molecular design. Recent studies have highlighted its potential as a pharmacological tool for modulating cellular signaling pathways and protein interactions, making it a focal point in antioxidant research and anti-inflammatory applications.

6'-Bromo-8'-methyl- is a key functional group in this compound, introducing electrophilic substitution properties that may influence its receptor binding affinity. The 1'H-spiro configuration further stabilizes the molecule, enhancing its bioavailability and metabolic resistance. The imidazo[1,5-a]pyridine ring system is particularly noteworthy, as it is a common motif in natural products and synthetic ligands. This ring's pyridine-derived nitrogen atoms and imidazole heterocycle are believed to play a critical role in interacting with biological targets such as ion channels, kinase enzymes, and DNA-binding proteins. The 1',5'(2'H)-dione moiety contributes to the molecule's hydrophobicity, which is essential for membrane permeability and cellular uptake.

Recent advancements in computational chemistry have enabled researchers to model the 3D structure of this compound, revealing potential binding sites for G-protein coupled receptors (GPCRs) and serine/threonine kinases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the spirocyclic core of this compound exhibits selective antagonism against NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. This finding underscores the molecule's relevance in inflammatory disease therapy and oncology research. Additionally, its bromine atom at the 6' position may serve as a bioisosteric replacement for other halogenated derivatives, offering enhanced selectivity and reduced toxicity.

The cyclohexane-1 component of the molecule is critical for conformational stability, as it provides a rigid framework that prevents molecular flexibility. This rigidity is advantageous for target-specific interactions, as it reduces off-target effects. The imidazo[1,5-a]pyridine ring, on the other hand, is known for its electronic conjugation, which may enhance electrophilic reactivity and radical scavenging capabilities. These properties are particularly relevant in antioxidant research, where the molecule could act as a free radical scavenger or metal chelator. Recent studies have also explored its potential as a scaffold for peptide conjugation, enabling the design of targeted drug delivery systems.

6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione has been evaluated in in vitro and in vivo models to assess its pharmacological profile. In a 2024 preclinical study, the compound showed significant inhibition of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-treated macrophages, suggesting its efficacy in anti-inflammatory applications. Furthermore, its low cytotoxicity profile in normal cell lines highlights its potential as a therapeutic agent with a favorable safety margin. These findings align with its targeted molecular design, which aims to balance potency and selectivity in biological systems.

The spirocyclic linkage in this compound is a key feature that differentiates it from linear imidazole derivatives. This structural feature may influence drug metabolism by altering enzyme recognition patterns. For instance, the cyclohexane ring could reduce metabolic degradation by hydroxylating enzymes, thereby extending the half-life of the molecule in biological fluids. This property is particularly important for chronic disease management, where prolonged drug action is required. Additionally, the dione functionality may contribute to hydrogen bonding with target proteins, further stabilizing the molecular complex.

In the context of drug discovery, this compound represents a novel scaffold for structure-based design. Its multifunctional architecture allows for the incorporation of modular substituents to fine-tune target specificity. For example, replacing the bromine atom with other halogen atoms or functional groups could enhance solubility or receptor binding affinity. This flexibility makes it a valuable starting point for lead optimization in targeted therapies. Moreover, its spirocyclic core may serve as a template for designing bispecific ligands that interact with multiple biological targets.

6'-Bromo-8'-methyl-1'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'(2'H)-dione is also being explored for its potential in neuropharmacology. Preliminary studies suggest that its imidazole ring may modulate neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in neurodegenerative disorders. This opens new avenues for its application in Parkinson's disease and Alzheimer's disease research. Additionally, its antioxidant properties may offer protective effects against oxidative stress, a common feature in neurological pathologies.

Despite its promising properties, further clinical evaluation is needed to fully understand its therapeutic potential. Challenges such as drug delivery and target-specific toxicity must be addressed through pharmacokinetic studies and in vivo models. However, the modular design of this compound positions it as a strong candidate for personalized medicine, where targeted therapies can be tailored to individual genetic profiles. The spirocyclic architecture and functional groups provide a versatile platform for chemical modification, ensuring its adaptability to diverse biological contexts.